Cas no 1391440-45-1 ((S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride)

• Product Name: (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride
• CAS No: 1391440-45-1
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• MDL: MFCD18432617
• CID: 4773568
• Update Time: 2026-02-26

(S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-METHYL-1-PYRIDIN-4-YL-PROPYLAMINE DIHYDROCHLORIDE
• SB33286
• (1S)-2-methyl-1-(pyridin-4-yl)propan-1-amine dihydrochloride
• (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride

• MDL： MFCD18432617
• Inchi： 1S/C9H14N2.2ClH/c1-7(2)9(10)8-3-5-11-6-4-8;;/h3-7,9H,10H2,1-2H3;2*1H/t9-;;/m0../s1
• InChI Key： VRTAESZQFXXTDZ-WWPIYYJJSA-N
• SMILES： Cl.Cl.N[C@H](C1C=CN=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 38.9

(S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride

Introduction to (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride (CAS No. 1391440-45-1)

The compound (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride, identified by its CAS number 1391440-45-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyridine ring and a propylamine side chain, combined with the stereochemical configuration at the carbon atom, makes this compound a promising candidate for various biological assays and therapeutic interventions.

In recent years, the demand for enantiomerically pure compounds has surged in the pharmaceutical industry, driven by the need for more effective and selective drug candidates. The stereochemistry of (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride plays a crucial role in determining its biological activity. The (S)-configuration ensures that the compound interacts with biological targets in a specific manner, which can lead to improved pharmacological outcomes compared to its racemic counterpart.

The pyridine ring in this molecule is a common pharmacophore found in many bioactive compounds. Its ability to engage in hydrogen bonding and hydrophobic interactions makes it an ideal scaffold for designing molecules that can interact with biological systems. Additionally, the propylamine side chain contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

Current research in medicinal chemistry has highlighted the importance of derivatizing pyridine-based compounds to enhance their therapeutic potential. For instance, studies have shown that modifications at the 4-position of the pyridine ring can significantly alter the biological activity of the molecule. The introduction of substituents such as alkyl or aryl groups can lead to compounds with enhanced binding affinity and selectivity.

The dihydrochloride salt form of (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride improves its stability and solubility, making it more suitable for various applications in research and drug development. This salt form also facilitates easier handling and storage, which is essential for laboratory-scale experiments and industrial production.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. By leveraging molecular docking simulations, scientists can design and optimize compounds like (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride to enhance their interaction with specific enzymes or receptors. This approach has been particularly useful in developing novel drugs targeting complex diseases such as cancer, inflammation, and neurological disorders.

In addition to its potential as a drug candidate, this compound has been explored as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to create a wide range of derivatives with tailored properties. Such derivatives could be used in various applications, including agrochemicals, materials science, and specialty chemicals.

The synthesis of enantiomerically pure compounds like (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride requires sophisticated synthetic methodologies. Techniques such as asymmetric hydrogenation and chiral resolution are commonly employed to achieve high enantiomeric purity. These methods ensure that the final product consists primarily of one enantiomer, which is crucial for maintaining consistent biological activity.

The field of drug discovery has seen significant advancements due to the development of novel synthetic routes and purification techniques. Continuous improvements in catalytic systems have allowed for more efficient and environmentally friendly synthesis of chiral compounds. These innovations not only reduce production costs but also minimize waste generation, aligning with global sustainability goals.

Another area of interest is the exploration of prodrugs derived from this compound. Prodrugs are pharmacologically inactive precursors that are metabolically converted into active drugs within the body. By designing prodrugs based on (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride, researchers can enhance drug delivery systems, improve bioavailability, and reduce side effects.

In conclusion, (S)-2-Methyl-1-pyridin-4-YL-propylamine dihydrochloride (CAS No. 1391440-45-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a valuable asset for designing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.